Cas no 330663-27-9 ((3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide)

• Product Name: (3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide
• CAS No: 330663-27-9
• MF: C₂₄H₁₈N₂O₄
• MW: 398.410726070404
• CID: 6545634
• Update Time: 2025-07-19

(3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide
• (Z)-N-acetyl-3-((4-acetylphenyl)imino)-3H-benzo[f]chromene-2-carboxamide
• 3H-Naphtho[2,1-b]pyran-2-carboxamide, N-acetyl-3-[(4-acetylphenyl)imino]-

• Inchi： 1S/C24H18N2O4/c1-14(27)16-7-10-18(11-8-16)26-24-21(23(29)25-15(2)28)13-20-19-6-4-3-5-17(19)9-12-22(20)30-24/h3-13H,1-2H3,(H,25,28,29)
• InChI Key： CYGDXJWEOYHUOD-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(C(NC(C)=O)=O)C(=NC1=CC=C(C(C)=O)C=C1)O2)C=CC=C3

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 10.53±0.20(Predicted)

Additional information on (3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide

Introduction to (3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide (CAS No. 330663-27-9)

The compound (3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide, identified by its CAS number 330663-27-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a benzofchromene core, has garnered considerable attention due to its unique structural and functional properties. The benzofchromene scaffold, a fused bicyclic system consisting of a benzene ring and a chromene ring, is known for its potential in various biological applications, including anti-inflammatory, antimicrobial, and anticancer activities.

Recent studies have highlighted the importance of benzofchromene derivatives in medicinal chemistry. The presence of the N-acetyl and 4-acetylphenyl substituents in this compound enhances its pharmacological profile by influencing both its solubility and bioavailability. These modifications are crucial for improving the compound's interaction with biological targets, thereby increasing its therapeutic efficacy.

The imino group within the molecule plays a pivotal role in its reactivity and biological activity. This functional moiety is often involved in hydrogen bonding interactions, which are essential for the compound's binding affinity to biological receptors. The benzofchromene core itself contributes to the compound's stability and resistance to metabolic degradation, making it a promising candidate for further development.

In the context of contemporary pharmaceutical research, compounds like (3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide are being extensively studied for their potential applications in treating chronic diseases. The benzofchromene derivatives have shown promise in preclinical trials for their ability to modulate inflammatory pathways and inhibit the growth of cancer cells. The specific arrangement of functional groups in this compound suggests that it may have a dual-action mechanism, targeting multiple pathways simultaneously.

The synthesis of this compound involves a series of sophisticated organic reactions that require precise control over reaction conditions. The introduction of the N-acetyl and 4-acetylphenyl groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the final product.

The pharmacokinetic properties of (3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide are also under investigation. Studies have indicated that the presence of polar functional groups enhances its solubility in water, which is critical for oral bioavailability. Additionally, the molecule's stability under various physiological conditions makes it suitable for formulation into different dosage forms, including tablets and injectables.

Epidemiological data suggests that chronic inflammatory diseases continue to pose a significant health burden worldwide. Compounds with anti-inflammatory properties, such as those derived from benzofchromene scaffolds, are highly sought after for their potential to mitigate these conditions. Preclinical studies have demonstrated that derivatives of benzofchromene can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The development of new pharmaceutical agents relies heavily on understanding their interaction with biological targets at the molecular level. Computational modeling techniques, including molecular dynamics simulations and docking studies, are increasingly used to predict how compounds like (3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide will bind to their intended receptors. These studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

The regulatory landscape for new drug development is stringent and requires extensive documentation to support safety and efficacy claims. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established rigorous guidelines for evaluating new chemical entities. Companies developing compounds like this one must navigate these regulations carefully to ensure successful approval.

The economic impact of discovering new therapeutic agents cannot be overstated. Pharmaceutical companies invest billions of dollars each year in research and development, with the hope of bringing innovative treatments to market. The potential success of compounds like (3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide could lead to significant revenue generation if they prove effective in clinical trials.

In conclusion, (3Z)-N-acetyl-3-(4-acetylphenyl)imino-3H-benzofchromene-2-carboxamide (CAS No. 330663-27-9) is a promising pharmaceutical compound with a unique structural framework that offers potential therapeutic benefits in various medical conditions. Its synthesis, pharmacological properties, and regulatory considerations make it an intriguing subject for further research and development.